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Compound of Interest

Compound Name: 4-Methylhistamine hydrochloride

Cat. No.: B139109 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Methylhistamine is a potent and selective agonist for the histamine H4 receptor (H4R),

exhibiting over 100-fold selectivity for H4R compared to other histamine receptor subtypes.[1]

[2][3] As a dihydrochloride salt, it is provided as a stable, solid compound.[1][4] Proper

preparation of stock solutions is critical for ensuring experimental accuracy and reproducibility

in cell-based assays, in vivo studies, and other pharmacological research. This document

provides a detailed protocol for the preparation, storage, and handling of 4-Methylhistamine

dihydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Methylhistamine dihydrochloride is presented

below. This information is essential for accurate calculations and proper handling.
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Property Value Citations

Chemical Name
4-methyl-1H-imidazole-5-

ethanamine, dihydrochloride
[1]

CAS Number 36376-47-3 [1][2]

Molecular Formula C₆H₁₁N₃ · 2HCl [1][2]

Molecular Weight 198.09 g/mol [2][5]

Appearance A solid [1]

Purity ≥95% to ≥98% (lot-dependent) [1][6][7]

Solubility in Water
Up to 50 mM or 125 mg/mL

(may require sonication)
[2][4]

Solubility in DMSO 20 mg/mL (~101 mM) [1][4]

Solubility in PBS (pH 7.2) 10 mg/mL (~50.5 mM) [1][6]

Storage (Solid)
Desiccate at Room

Temperature or -20°C
[1][2]

Stability (Solid) ≥ 4 years at -20°C [1]

Storage (Solution)
-20°C (1 month) or -80°C (6

months)
[8]

Safety and Handling Precautions
While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,

some safety data sheets indicate that 4-Methylhistamine may cause skin, eye, and respiratory

irritation.[9][10][11] Therefore, standard laboratory safety practices are required.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields, and appropriate chemical-resistant gloves.[9]

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust.[10]
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Accidental Exposure:

Skin Contact: Wash the affected area thoroughly with soap and water.[9]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if easy to do so and continue rinsing.[9][10]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[9]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
This protocol is suitable for most in vitro and in vivo applications where an aqueous vehicle is

preferred.

Materials:

4-Methylhistamine dihydrochloride (Solid)

Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical tube (e.g., 1.5 mL, 15 mL, or 50 mL)

Vortex mixer and/or sonicator

Sterile 0.22 µm syringe filter and syringe

Sterile, light-protective microcentrifuge tubes for aliquots

Workflow Diagram:
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Caption: Workflow for preparing a 10 mM stock solution.
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Procedure:

Calculation: To prepare a 10 mM solution using a compound with a molecular weight of

198.09 g/mol , you need 1.9809 mg per 1 mL of solvent.

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM × 1 mL × 198.09 / 1000 = 1.98 mg

Weighing: Before opening, allow the vial of 4-Methylhistamine dihydrochloride to equilibrate

to room temperature to prevent condensation. Tare a sterile microcentrifuge tube or weigh

boat on a calibrated analytical balance and carefully weigh out the desired amount of the

compound.

Dissolution: Add the calculated volume of sterile water to the vessel containing the weighed

compound. For instance, add 1 mL of water to 1.98 mg of the compound.

Mixing: Securely cap the tube and vortex thoroughly. If the compound does not dissolve

completely, sonicate the solution in a water bath for 5-10 minutes.[4] Visually inspect the

solution to ensure no particulates are visible.

Sterilization (Recommended): For applications requiring sterility, such as cell culture, filter

the stock solution through a 0.22 µm syringe filter into a new sterile tube. This step also

removes any undissolved micro-particulates.[4][8]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, light-protective tubes. This practice is crucial to minimize contamination and

degradation from repeated freeze-thaw cycles.

Labeling and Long-Term Storage: Clearly label each aliquot with the compound name,

concentration (10 mM), solvent (Water), and preparation date. Store the aliquots at -20°C for

short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[8]

Protocol 2: Preparation of a 20 mg/mL DMSO Stock
Solution
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This protocol is an alternative for experiments that require an organic solvent or a higher

concentration stock.

Materials:

Same as Protocol 1, but substitute sterile water with high-purity, anhydrous DMSO.

Procedure:

Weighing: Following the procedure in Protocol 1, weigh 20 mg of 4-Methylhistamine

dihydrochloride.

Dissolution: Add 1 mL of anhydrous DMSO to the 20 mg of compound.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming and

sonication may be required to achieve full dissolution.[4]

Aliquoting and Storage: Aliquot the DMSO stock solution into appropriate tubes. Note that

DMSO freezes at a higher temperature than water (~18.5°C), but for long-term stability,

storage at -20°C or -80°C is still recommended.[8] Ensure tubes are tightly sealed as DMSO

is hygroscopic.[4]

Signaling Pathway Context
4-Methylhistamine acts as an agonist at the H4 receptor, a G-protein coupled receptor (GPCR).

Its binding initiates downstream signaling cascades that are crucial in modulating immune

responses.
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Caption: Agonist activation of the H4 receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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